96-24-2

3-Chloro-1,2-propanediol

In Stock

• CAS RN:
• 96-24-2

• Formula:
• C3H7ClO2
  HOCH2CHOHCH2Cl
  C3H7ClO2

• InChI:
• InChI=1S/C3H7ClO2/c4-1-3(6)2-5/h3,5-6H,1-2H2

• InChIKey:
• SSZWWUDQMAHNAQ-UHFFFAOYSA-N

• (±)-3-Chloro-1,2-propanediol is a potent human carcinogen. It is formed as a product of acid hydrolysis of vegetable proteins during the process of cooking.
  3-Chloro-1,2-propanediol undergoes enantioselective transformation to (R)-3-chloro-1,2-propanediol by the cell extract of Corynebacterium sp. strain N-1074. It is a contaminant found in food in free (diol) form as well as in an esterified (with fatty acids) form.
  Glycerol alpha-monochlorohydrin appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
  Glycerol alpha-monochlorohydrin, also known as alpha-chlorohydrin or (RS)-3-chloro-1, 2-propanediol, belongs to the class of organic compounds known as chlorohydrins. These are alcohols substituted by a chlorine atom at a saturated carbon atom otherw...

Bacmecillinam hydrochloride

• CAS RN:
• 76996-24-2

• Formula:
• C20H32ClN3O6S

• InChI:
• InChI=1S/C20H31N3O6S.ClH/c1-5-27-19(26)29-13(2)28-18(25)15-20(3,4)30-17-14(16(24)23(15)17)21-12-22-10-8-6-7-9-11-22;/h12-15,17H,5-11H2,1-4H3;1H/t13?,14-,15+,17-;/m1./s1

• InChIKey:
• IOONVTSSPKMENS-IQGVPFJLSA-N

• Bacmecillinam hydrochloride, also known as Bacmecillinam hydrochloride, is a useful research compound. Its molecular formula is C20H32ClN3O6S and its molecular weight is 478 g/mol. The purity is usually 95%.

Methyl 2-[3-(aminomethyl)phenoxy]acetate hydrochloride

In Stock

• CAS RN:
• 869296-24-2

• Formula:
• C10H14ClNO3

• InChI:
• InChI=1S/C10H13NO3.ClH/c1-13-10(12)7-14-9-4-2-3-8(5-9)6-11;/h2-5H,6-7,11H2,1H3;1H

• InChIKey:
• UQVJNIPBKXUTPJ-UHFFFAOYSA-N

• Methyl 2-[3-(aminomethyl)phenoxy]acetate hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO3 and its molecular weight is 231.67 g/mol. The purity is usually 95%.

3-Chloro-4-(4-methyl-1,4-diazepan-1-yl)benzonitrile

In Stock

• CAS RN:
• 864296-24-2

• Formula:
• C13H16ClN3

• InChI:
• InChI=1S/C13H16ClN3/c1-16-5-2-6-17(8-7-16)13-4-3-11(10-15)9-12(13)14/h3-4,9H,2,5-8H2,1H3

• InChIKey:
• PEIQRDFWKKDICG-UHFFFAOYSA-N

• 3-Chloro-4-(4-methyl-1,4-diazepan-1-yl)benzonitrile is a useful research compound. Its molecular formula is C13H16ClN3 and its molecular weight is 249.74 g/mol. The purity is usually 95%.

4-methoxy-N-(2-(6-((4-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872996-24-2

• Formula:
• C23H23N5O2S

• InChI:
• InChI=1S/C23H23N5O2S/c1-16-3-5-17(6-4-16)15-31-22-12-11-20-25-26-21(28(20)27-22)13-14-24-23(29)18-7-9-19(30-2)10-8-18/h3-12H,13-15H2,1-2H3,(H,24,29)

• InChIKey:
• KZAYVWYNUMHWTI-UHFFFAOYSA-N

• 4-methoxy-N-(2-(6-((4-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H23N5O2S and its molecular weight is 433.53. The purity is usually 95%.

3-methyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide

In Stock

• CAS RN:
• 903496-24-2

• Formula:
• C16H13N3O2

• InChI:
• InChI=1S/C16H13N3O2/c1-11-6-5-9-13(10-11)14(20)17-16-19-18-15(21-16)12-7-3-2-4-8-12/h2-10H,1H3,(H,17,19,20)

• InChIKey:
• ITFWXXCQFOQEGC-UHFFFAOYSA-N

• 3-methyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C16H13N3O2 and its molecular weight is 279.299. The purity is usually 95%.

5-Amino-1-(tert-butyl)-3-(4-methylphenyl)-1H-pyrazole-4-carbonitrile

In Stock

• CAS RN:
• 186896-24-2

• Formula:
• C15H18N4

• InChI:
• InChI=1S/C15H18N4/c1-10-5-7-11(8-6-10)13-12(9-16)14(17)19(18-13)15(2,3)4/h5-8H,17H2,1-4H3

• InChIKey:
• FDNROCKESXLTQY-UHFFFAOYSA-N

• 5-Amino-1-(tert-butyl)-3-(4-methylphenyl)-1H-pyrazole-4-carbonitrile, also known as 5-Amino-1-(tert-butyl)-3-(4-methylphenyl)-1H-pyrazole-4-carbonitrile, is a useful research compound. Its molecular formula is C15H18N4 and its molecular weight is 254.33 g/mol. The purity is usually 95%.

N-[4-Chloro-3-(trifluoromethyl)phenyl]-N'-[[3-(4-fluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]methyl]urea

In Stock

• CAS RN:
• 330796-24-2

• Formula:
• C23H15ClF4N4O2

• InChI:
• InChI=1S/C23H15ClF4N4O2/c24-18-10-7-14(11-17(18)23(26,27)28)30-22(34)29-12-20-31-19-4-2-1-3-16(19)21(33)32(20)15-8-5-13(25)6-9-15/h1-11H,12H2,(H2,29,30,34)

• InChIKey:
• NYOXUHUPXGFHIB-UHFFFAOYSA-N

• Hedgehog (Hh) proteins, important regulators of development, bind the cell-surface protein Patched, allowing activation of Smoothened. In vertebrates, this ultimately leads to the activation of the zinc-finger transcription factors of the Gli family. Overactivation of this pathway contributes to certain cancers, including glioblastoma, for which the Gli proteins are named. Hh antagonist VIII is a cell-permeable quinazolinyl-urea compound that has been shown to inhibit Gli transcription activity with an IC50 value of 70 nM.
  

5-Chloro-2-(2-(phenyl(pyridin-2-yl)methylene)hydrazinyl)pyridine

In Stock

• CAS RN:
• 199596-24-2

• Formula:
• C17H13ClN4

• InChI:
• InChI=1S/C17H13ClN4/c18-14-9-10-16(20-12-14)21-22-17(13-6-2-1-3-7-13)15-8-4-5-11-19-15/h1-12H,(H,20,21)/b22-17-

• InChIKey:
• YHHFKWKMXWRVTJ-XLNRJJMWSA-N

• JIB-04 Z-isomer, also known as NSC 693627, is an isomer of JIB-04. JIB-04 is a Jumonji histone demethylase inhibitor. JIB-04 selectively blocks cancer cell growth in vitro and diminishes tumor growth in H358 and A549 mouse xenograft models in vivo. JIB-04 can prolong survival in a mouse model of breast cancer.

1-(3-methoxyphenyl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 1019096-24-2

• Formula:
• C21H22N6O4

• InChI:
• InChI=1S/C21H22N6O4/c1-12-8-18(28)24-21(22-12)27-17(7-13(2)25-27)23-20(30)14-9-19(29)26(11-14)15-5-4-6-16(10-15)31-3/h4-8,10,14H,9,11H2,1-3H3,(H,23,30)(H,22,24,28)

• InChIKey:
• ATNZVZJBVMLCST-UHFFFAOYSA-N

• 1-(3-methoxyphenyl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H22N6O4 and its molecular weight is 422.445. The purity is usually 95%.

1-[(3,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid

In Stock

• CAS RN:
• 1271696-24-2

• Formula:
• C13H14N2O2

• InChI:
• InChI=1S/C13H14N2O2/c1-9-3-4-11(5-10(9)2)7-15-8-12(6-14-15)13(16)17/h3-6,8H,7H2,1-2H3,(H,16,17)

• InChIKey:
• JXFOYOGKQCUOTR-UHFFFAOYSA-N

• 1-[(3,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.

5-Methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one

Usually In Stock

• CAS RN:
• 1093296-24-2

• Formula:
• C12H14O2

• InChI:
• InChI=1S/C12H14O2/c1-8-6-7-9-10(12(8)14-2)4-3-5-11(9)13/h6-7H,3-5H2,1-2H3

• InChIKey:
• CQLWUNVCKQNQAD-UHFFFAOYSA-N

• 5-Methoxy-6-methyl-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.

tert-Butyl 4-bromo-2-methylbenzylcarbamate

In Stock

• CAS RN:
• 1352896-24-2

• Formula:
• C13H18BrNO2

• InChI:
• InChI=1S/C13H18BrNO2/c1-9-7-11(14)6-5-10(9)8-15-12(16)17-13(2,3)4/h5-7H,8H2,1-4H3,(H,15,16)

• InChIKey:
• VHEPLPABOPCNNP-UHFFFAOYSA-N

• Tert-Butyl 4-bromo-2-methylbenzylcarbamate is a useful research compound. Its molecular formula is C13H18BrNO2 and its molecular weight is 300.19 g/mol. The purity is usually 95%.

tert-butyl N-{[1-(2-aminoethyl)cyclopropyl]methyl}carbamate

Usually In Stock

• CAS RN:
• 1593896-24-2

• Formula:
• C11H22N2O2

• InChI:
• InChI=1S/C11H22N2O2/c1-10(2,3)15-9(14)13-8-11(4-5-11)6-7-12/h4-8,12H2,1-3H3,(H,13,14)

• InChIKey:
• LAXZURYRMKVANG-UHFFFAOYSA-N

• Tert-butyl N-{[1-(2-aminoethyl)cyclopropyl]methyl}carbamate is a useful research compound. Its molecular formula is C11H22N2O2 and its molecular weight is 214.309. The purity is usually 95%.

1-[3-[5-(Hydroxymethyl)-1,2-oxazol-3-yl]azetidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2324096-24-2

• Formula:
• C10H12N2O3

• InChI:
• InChI=1S/C10H12N2O3/c1-2-10(14)12-4-7(5-12)9-3-8(6-13)15-11-9/h2-3,7,13H,1,4-6H2

• InChIKey:
• KXSAQYHZSIIAIB-UHFFFAOYSA-N

• 1-[3-[5-(Hydroxymethyl)-1,2-oxazol-3-yl]azetidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.217. The purity is usually 95%.

6-(3,5-Dimethylpyrazol-1-yl)-2-[1-(2-phenylethylsulfonyl)piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379996-24-2

• Formula:
• C22H27N5O3S

• InChI:
• InChI=1S/C22H27N5O3S/c1-17-16-18(2)26(23-17)21-8-9-22(28)27(24-21)20-10-13-25(14-11-20)31(29,30)15-12-19-6-4-3-5-7-19/h3-9,16,20H,10-15H2,1-2H3

• InChIKey:
• AGHURIXQDUWSKL-UHFFFAOYSA-N

• 6-(3,5-Dimethylpyrazol-1-yl)-2-[1-(2-phenylethylsulfonyl)piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C22H27N5O3S and its molecular weight is 441.55. The purity is usually 95%.

5-Chloro-2-(2-(phenyl(pyridin-2-yl)methylene)hydrazinyl)pyridine

• CAS RN:
• 199596-05-9; 199596-24-2; 909077-07-2

• Formula:
• C17H13ClN4

• InChI:
• InChI=1S/C17H13ClN4/c18-14-9-10-16(20-12-14)21-22-17(13-6-2-1-3-7-13)15-8-4-5-11-19-15/h1-12H,(H,20,21)/b22-17-

• InChIKey:
• YHHFKWKMXWRVTJ-UHFFFAOYSA-N

• 5-Chloro-2-(2-(phenyl(pyridin-2-yl)methylene)hydrazinyl)pyridine is a useful research compound. Its molecular formula is C17H13ClN4 and its molecular weight is 308.77. The purity is usually 95%.